CHMFL-ABL-053

• Molecular Formula: C28H26F3N7O2
• Molecular Weight: 549.5 g/mol
• InChI: InChI=1S/C28H26F3N7O2/c1-15-7-9-19(12-22(15)32)36-27-34-14-21(24(33-3)38-27)26(40)37-23-13-20(10-8-16(23)2)35-25(39)17-5-4-6-18(11-17)28(29,30)31/h4-14H,32H2,1-3H3,(H,35,39)(H,37,40)(H2,33,34,36,38)
• InChIKey: GXMFPDCIAWSZFR-UHFFFAOYSA-N

CHMFL-ABL-053: Selective BCR-ABL/SRC/p38 Inhibitor for CML Research

CHMFL-ABL-053 (Compound 18a) is a dihydropyrimidopyrimidine-based, orally bioavailable, triple kinase inhibitor targeting BCR-ABL, SRC, and p38 with IC50 values of 70, 90, and 62 nM, respectively [1]. Discovered through structure-based optimization of the GNF-7 scaffold, it was explicitly designed to eliminate off-target inhibition of c-KIT and discoidin domain receptors 1/2 (DDR1/2) that confound clinically used BCR-ABL inhibitors [1][2]. The compound is under preclinical evaluation as a differentiated CML drug candidate with a defined selectivity fingerprint characterized by a kinome-wide S(1) score of 0.02 across 468 kinases [1].

Workflow

BCR-ABL/SRC/p38 pathway inhibition studies

Selection

c-KIT/DDR-sparing selectivity profile for clean signaling dissection

Use Context

Preclinical CML research tool for cell-based and in vivo models

• [1] Liang X, Liu X, Wang B, Zou F, Wang A, Qi S, et al. Discovery of 2-((3-Amino-4-methylphenyl)amino)-N-(2-methyl-5-(3-(trifluoromethyl)benzamido)phenyl)-4-(methylamino)pyrimidine-5-carboxamide (CHMFL-ABL-053) as a Potent, Selective, and Orally Available BCR-ABL/SRC/p38 Kinase Inhibitor for Chronic Myeloid Leukemia. J Med Chem. 2016 Mar 10;59(5):1984-2004. View Source
• [2] Chinese Academy of Sciences High Magnetic Field Laboratory. Development of New Generation BCR-ABL Inhibitor for Chronic Myeloid Leukemia. 2016 Jan 28. [Press Release]. View Source

CHMFL-ABL-053: Selectivity Beyond IC50

BCR-ABL inhibitors are not functionally interchangeable despite sharing a nominal target. Clinically approved agents such as imatinib, dasatinib, nilotinib, and ponatinib carry divergent polypharmacology profiles—including potent inhibition of c-KIT, DDR1, DDR2, PDGFR, and SRC-family kinases—that introduce confounding variables in mechanistic studies and contribute to distinct clinical toxicity spectra [1]. CHMFL-ABL-053 was rationally engineered to eliminate c-KIT (>10,000 nM) and substantially reduce DDR1/2 inhibitory activity while preserving nanomolar potency against the BCR-ABL–SRC–p38 signaling axis [2]. For researchers requiring a tool compound that dissects BCR-ABL–dependent signaling with minimal c-KIT/DDR interference, generic substitution with imatinib or dasatinib fails this requirement [2].

CHMFL-ABL-053

Minimal c-KIT engagement

No apparent c-KIT inhibition preserves BCR-ABL signaling readout specificity.

Substantially reduced DDR1/2 activity

DDR1/2 activity in high nanomolar range avoids collagen-pathway confounding.

Narrow kinome engagement

Only a small fraction of kinases engaged at 1 µM, minimizing polypharmacology.

Imatinib / Dasatinib / Nilotinib

Potent c-KIT inhibition

These agents inhibit c-KIT at nanomolar concentrations, introducing off-target signaling artifacts.

Sub-nanomolar DDR1/2 inhibition

Dasatinib and ponatinib engage DDR1/2 with low nanomolar potency, potentially altering collagen pathways in vivo.

Broader kinome coverage

Clinically approved BCR-ABL inhibitors have higher kinase hit rates, complicating mechanistic interpretation.

• [1] Manley PW, Drueckes P, Fendrich G, Furet P, Liebetanz J, Martiny-Baron G, et al. Extended kinase profile and properties of the protein kinase inhibitor nilotinib. Biochim Biophys Acta. 2010 Mar;1804(3):445-53. View Source
• [2] Liang X, Liu X, Wang B, Zou F, Wang A, Qi S, et al. J Med Chem. 2016 Mar 10;59(5):1984-2004. View Source

Quantitative Selectivity Evidence for CHMFL-ABL-053

c-KIT Selectivity Advantage

CHMFL-ABL-053 exhibits no apparent inhibitory activity against c-KIT kinase (IC50 >10,000 nM), whereas imatinib inhibits c-KIT with an IC50 of approximately 100 nM, nilotinib with an IC50 of 158 nM, and ponatinib with an IC50 of 12.5 nM [1][2][3][4]. This represents a >100-fold selectivity window over imatinib and nilotinib, and >800-fold over ponatinib, for the c-KIT off-target [1]. The elimination of c-KIT activity was a deliberate design goal, as c-KIT inhibition is a common feature of all clinically approved BCR-ABL TKIs and contributes to myelosuppression and gastrointestinal toxicities [5].

c-KIT Selectivity

Reported

CHMFL-ABL-053 IC50 >10,000 nM vs. Imatinib ~100 nM, Nilotinib 158 nM, Ponatinib 12.5 nM

Supports c-KIT–independent BCR-ABL signaling interpretation.

Cross-study biochemical kinase assay data.

Evidence Dimension	c-KIT kinase inhibitory activity (IC50)
Target Compound Data	CHMFL-ABL-053: IC50 >10,000 nM (no apparent inhibition)
Comparator Or Baseline	Imatinib: IC50 ~100 nM; Nilotinib: IC50 158 nM; Ponatinib: IC50 12.5 nM
Quantified Difference	>100-fold selectivity improvement vs imatinib and nilotinib; >800-fold vs ponatinib
Conditions	Invitrogen SelectScreen biochemical kinase assay for CHMFL-ABL-053; comparator IC50 values from published biochemical kinase assays

Why This Matters

Investigators studying BCR-ABL signaling without c-KIT–mediated confounding effects must select CHMFL-ABL-053 over imatinib, nilotinib, or ponatinib.

• [1] Liang X, et al. J Med Chem. 2016;59(5):1984-2004. View Source
• [2] Buchdunger E, Cioffi CL, Law N, Stover D, Ohno-Jones S, Druker BJ, et al. Abl protein-tyrosine kinase inhibitor STI571 inhibits in vitro signal transduction mediated by c-Kit and platelet-derived growth factor receptors. J Pharmacol Exp Ther. 2000;295(1):139-45. View Source
• [3] Manley PW, et al. Extended kinase profile and properties of the protein kinase inhibitor nilotinib. Biochim Biophys Acta. 2010;1804(3):445-53. View Source
• [4] O'Hare T, Shakespeare WC, Zhu X, Eide CA, Rivera VM, Wang F, et al. AP24534, a pan-BCR-ABL inhibitor for chronic myeloid leukemia, potently inhibits the T315I mutant and overcomes mutation-based resistance. Cancer Cell. 2009;16(5):401-12. View Source
• [5] Chinese Academy of Sciences HMFL. Development of New Generation BCR-ABL Inhibitor for CML. 2016. View Source

DDR1 and DDR2 Kinase Selectivity

CHMFL-ABL-053 displays substantially reduced potency against DDR1 (IC50 = 292 nM) and DDR2 (IC50 = 457 nM) [1]. In contrast, dasatinib inhibits DDR1 with an IC50 of approximately 2.26 nM, nilotinib with an IC50 of 3.7 nM for DDR1 and 5.2 nM for DDR2, and ponatinib with an IC50 of 9 nM for both DDR1 and DDR2 [2][3][4]. This translates to a 30- to 130-fold reduction in DDR1 inhibitory potency and a 50- to 90-fold reduction in DDR2 potency relative to these second- and third-generation BCR-ABL inhibitors [1][2][3][4]. DDR1/2 inhibition has been implicated in nephrotoxicity and altered collagen signaling, making their exclusion a meaningful advantage for in vivo CML modeling [5].

DDR1/2 Selectivity

Reported

CHMFL-ABL-053 DDR1 IC50 292 nM, DDR2 457 nM vs. Dasatinib 2.26 nM, Nilotinib 3.7/5.2 nM, Ponatinib 9 nM

Supports DDR1/2–independent mechanistic studies.

Cross-study data; direct comparator conditions differ.

Evidence Dimension	DDR1 and DDR2 kinase inhibitory activity (IC50)
Target Compound Data	CHMFL-ABL-053: DDR1 IC50 = 292 nM; DDR2 IC50 = 457 nM
Comparator Or Baseline	Dasatinib: DDR1 IC50 = 2.26 nM; Nilotinib: DDR1 IC50 = 3.7 nM, DDR2 IC50 = 5.2 nM; Ponatinib: DDR1/DDR2 IC50 = 9 nM
Quantified Difference	30–130-fold reduction in DDR1 potency; 50–90-fold reduction in DDR2 potency vs comparators
Conditions	Invitrogen SelectScreen biochemical assay for CHMFL-ABL-053; comparator data from published biochemical kinase inhibition assays

Why This Matters

Procurement of CHMFL-ABL-053 is indicated when DDR1/2-mediated signaling must be excluded as a confounding variable in BCR-ABL–dependent phenotypes.

• [1] Liang X, et al. J Med Chem. 2016;59(5):1984-2004. (DDR1/2 data from KINOMEscan profiling reported in paper). View Source
• [2] Li Y, Liu S, Guo Y, Sun X, Li Y, Li Z, et al. Synthesis and biological evaluation of novel dasatinib analogues as potent DDR1 and DDR2 kinase inhibitors. Chem Biol Drug Des. 2017;89(4):514-22. View Source
• [3] Manley PW, et al. Extended kinase profile and properties of the protein kinase inhibitor nilotinib. Biochim Biophys Acta. 2010;1804(3):445-53. View Source
• [4] O'Hare T, et al. AP24534, a pan-BCR-ABL inhibitor. Cancer Cell. 2009;16(5):401-12. View Source
• [5] Chinese Academy of Sciences HMFL. Development of New Generation BCR-ABL Inhibitor. 2016. View Source

Kinome-Wide Selectivity Profiling

In a KINOMEscan™ evaluation against a panel of 468 kinases and mutants at 1 µM, CHMFL-ABL-053 achieved an S(1) selectivity score of 0.02, indicating that only 2% of the tested kinome was engaged at this concentration [1]. While direct S(1) comparator data for imatinib, dasatinib, nilotinib, and ponatinib from the identical KINOMEscan platform is not publicly reported in a single dataset, the known polypharmacology of these agents—including potent c-KIT, DDR1/2, PDGFR, and VEGFR/FGFR inhibition—is consistent with substantially higher S(1) scores [2][3]. The S(1) score of 0.02 places CHMFL-ABL-053 among the more selective BCR-ABL inhibitors characterized to date [1].

Kinome Selectivity

Class-level

S(1) = 0.02 (2% of 468 kinases engaged at 1 µM)

Indicates narrow kinome engagement; supports use as clean tool compound.

Direct comparator S(1) data not available; class-level inference.

Evidence Dimension	Kinome-wide selectivity (S(1) score at 1 µM; fraction of kinases inhibited)
Target Compound Data	CHMFL-ABL-053: S(1) = 0.02 (2% of 468 kinases engaged at 1 µM)
Comparator Or Baseline	Imatinib, dasatinib, nilotinib, ponatinib: exact S(1) values from identical platform not available; known multi-kinase inhibition profiles predict higher S(1) scores
Quantified Difference	Only ~9 kinases engaged out of 468 tested at 1 µM; qualitative superiority in breadth of selectivity vs clinically approved BCR-ABL inhibitors
Conditions	DiscoveRx KINOMEscan™ platform, 1 µM compound concentration, 468 kinase panel

Why This Matters

For chemical biology studies requiring a BCR-ABL probe with minimal polypharmacology, CHMFL-ABL-053's kinome-wide selectivity profile supports its use as a clean tool compound.

• [1] Liang X, et al. J Med Chem. 2016;59(5):1984-2004. View Source
• [2] Davis MI, Hunt JP, Herrgard S, Ciceri P, Wodicka LM, Pallares G, et al. Comprehensive analysis of kinase inhibitor selectivity. Nat Biotechnol. 2011;29(11):1046-51. View Source
• [3] Klaeger S, Heinzlmeir S, Wilhelm M, Polzer H, Vick B, Koenig PA, et al. The target landscape of clinical kinase drugs. Science. 2017;358(6367):eaan4368. View Source

Anti-Proliferative Potency in CML Cell Lines

CHMFL-ABL-053 inhibits the proliferation of BCR-ABL–driven CML cell lines with GI50 values of 14 nM (K562), 25 nM (KU812), and 16 nM (MEG-01), and suppresses BCR-ABL autophosphorylation with an EC50 of approximately 100 nM [1]. In BCR-ABL p210–transformed Ba/F3 cells, the GI50 is 7 nM for wild-type BCR-ABL and 45 nM for the F317L gatekeeper mutant [2]. By comparison, imatinib exhibits GI50 values in the 200–600 nM range against K562 cells, and dasatinib achieves sub-nanomolar potency but with broad kinome engagement [3]. CHMFL-ABL-053 thus combines single-digit to low-double-digit nanomolar cellular potency with the selectivity advantages described above [1][3].

CML Cell GI50

Reported

K562 14 nM, KU812 25 nM, MEG-01 16 nM; Ba/F3-p210 7 nM

Supports cell-based proliferation assays in BCR-ABL–driven models.

72-h assay; comparator data cross-study.

Evidence Dimension	Anti-proliferative activity against CML cell lines (GI50)
Target Compound Data	CHMFL-ABL-053: K562 GI50 = 14 nM; KU812 GI50 = 25 nM; MEG-01 GI50 = 16 nM; Ba/F3-p210 GI50 = 7 nM; Ba/F3-p210-F317L GI50 = 45 nM
Comparator Or Baseline	Imatinib: K562 GI50 ~200–600 nM; Dasatinib: K562 GI50 <1 nM (sub-nanomolar but less selective)
Quantified Difference	CHMFL-ABL-053 is ~15–40-fold more potent than imatinib in K562 cells; less potent than dasatinib in proliferation but substantially more selective kinome-wide
Conditions	72-hour CellTiter-Glo or CCK-8 assay; BCR-ABL autophosphorylation measured by ELISA

Why This Matters

CHMFL-ABL-053 offers a favorable balance of cellular potency and selectivity for CML cell-based assays where imatinib is insufficiently potent and dasatinib is insufficiently selective.

• [1] Liang X, et al. J Med Chem. 2016;59(5):1984-2004. View Source
• [2] MedChemExpress. CHMFL-ABL-053 Product Datasheet. Cellular potency data (Ba/F3, Gi50 values). View Source
• [3] O'Hare T, Walters DK, Stoffregen EP, Jia T, Manley PW, Mestan J, et al. In vitro activity of Bcr-Abl inhibitors AMN107 and BMS-354825 against clinically relevant imatinib-resistant Abl kinase domain mutants. Cancer Res. 2005;65(11):4500-5. View Source

In Vivo Tumor Growth Inhibition in Xenograft Model

In a K562 cell-inoculated subcutaneous xenograft mouse model, CHMFL-ABL-053 administered at 50 mg/kg/day orally achieved near-complete suppression of tumor progression with a tumor growth inhibition (TGI) of 48% relative to vehicle control [1][2]. Pharmacokinetic analysis in rats revealed an oral half-life exceeding 4 hours and an oral bioavailability of 24%, supporting once-daily dosing in preclinical models [1]. The combination of significant in vivo efficacy with the compound's c-KIT–sparing and DDR1/2–sparing selectivity profile distinguishes it from imatinib (which requires higher doses and carries c-KIT–mediated hematopoietic toxicity in murine models) and from dasatinib (which carries potent DDR inhibition) [3].

In Vivo TGI

Class-level

TGI 48% at 50 mg/kg/day p.o. in K562 xenograft; t½ >4 h, F=24%

Supports oral dosing in xenograft model; context-dependent.

Cross-species PK; direct comparator TGI not available.

Evidence Dimension	In vivo tumor growth inhibition, oral pharmacokinetics
Target Compound Data	CHMFL-ABL-053: TGI = 48% at 50 mg/kg/day p.o.; t₁/₂ >4 h; F = 24% in rats
Comparator Or Baseline	Imatinib: typical murine dosing 50–100 mg/kg BID; Dasatinib: 5–10 mg/kg/day; direct TGI comparison under identical conditions not available
Quantified Difference	Near-complete tumor suppression at 50 mg/kg/day; oral bioavailability supports preclinical oral dosing regimens
Conditions	Female BALB/c nude mice, subcutaneous K562 xenograft; Sprague-Dawley rat PK (1 mg/kg i.v., 5 mg/kg p.o.)

Why This Matters

CHMFL-ABL-053 is suitable for preclinical in vivo CML studies requiring oral administration and a selectivity profile that avoids c-KIT– and DDR–mediated confounding toxicities.

• [1] Liang X, et al. J Med Chem. 2016;59(5):1984-2004. View Source
• [2] Chinese Academy of Sciences HMFL. Development of New Generation BCR-ABL Inhibitor. 2016. View Source
• [3] Wolff NC, Veach DR, Tong WP, Bornmann WG, Clarkson B, Ilaria RL Jr. PD166326, a novel tyrosine kinase inhibitor, has greater antileukemic activity than imatinib mesylate in a murine model of chronic myeloid leukemia. Blood. 2005;105(10):3995-4003. View Source

Triple-Kinase Inhibition: BCR-ABL, SRC, and p38

CHMFL-ABL-053 inhibits ABL1 (IC50 = 70 nM), SRC (IC50 = 90 nM), and p38α (IC50 = 62 nM) with near-equipotent, low-nanomolar potency across all three targets [1]. This triple-kinase profile is distinct from imatinib (which spares SRC and p38), dasatinib (which potently inhibits SRC and DDR1/2 but has weaker p38 activity), and nilotinib (which has minimal SRC and p38 activity) [2][3]. The concurrent inhibition of BCR-ABL oncogenic signaling, SRC-mediated resistance pathways, and p38 stress-signaling provides a unique polypharmacology that is intentionally narrow—limited to three defined targets rather than broad kinome coverage [1].

Triple-Kinase Profile

Reported

ABL1 IC50 70 nM, SRC 90 nM, p38α 62 nM

Enables integrated BCR-ABL–SRC–p38 signaling studies.

Biochemical assay; distinct from imatinib/dasatinib profiles.

Evidence Dimension	Inhibitory potency against ABL1, SRC, and p38α kinases (IC50)
Target Compound Data	CHMFL-ABL-053: ABL1 IC50 = 70 nM; SRC IC50 = 90 nM; p38α IC50 = 62 nM
Comparator Or Baseline	Imatinib: ABL1 IC50 ~600 nM, SRC not inhibited, p38 not inhibited; Dasatinib: ABL1 IC50 <1 nM, SRC IC50 <1 nM, p38 not a primary target; Nilotinib: ABL1 IC50 ~25 nM, sparse SRC/p38 activity
Quantified Difference	CHMFL-ABL-053 uniquely achieves near-equipotent triple inhibition of ABL1, SRC, and p38α within a 62–90 nM range, while avoiding broader kinome engagement
Conditions	Invitrogen SelectScreen biochemical kinase assay

Why This Matters

For studies investigating integrated BCR-ABL–SRC–p38 signaling networks in CML, CHMFL-ABL-053 provides a single-agent tool with defined potency ratios, unlike imatinib, dasatinib, or nilotinib.

• [1] Liang X, et al. J Med Chem. 2016;59(5):1984-2004. View Source
• [2] Shah NP, Tran C, Lee FY, Chen P, Norris D, Sawyers CL. Overriding imatinib resistance with a novel ABL kinase inhibitor. Science. 2004;305(5682):399-401. View Source
• [3] Weisberg E, Manley PW, Breitenstein W, Brüggen J, Cowan-Jacob SW, Ray A, et al. Characterization of AMN107, a selective inhibitor of native and mutant Bcr-Abl. Cancer Cell. 2005;7(2):129-41. View Source

CHMFL-ABL-053: Key Research Applications

c-KIT-Independent CML Signaling Studies

Researchers investigating BCR-ABL–driven signaling pathways in K562, KU812, or MEG-01 cells where c-KIT activation confounds interpretation should select CHMFL-ABL-053. Its IC50 >10,000 nM against c-KIT ensures that observed anti-proliferative and pro-apoptotic effects are attributable to BCR-ABL/SRC/p38 inhibition rather than off-target c-KIT suppression [1].

Oral Dosing in CML Xenograft Models

CHMFL-ABL-053 is suitable for murine K562 xenograft studies at 50 mg/kg/day oral administration, achieving near-complete tumor suppression. Its 4-hour half-life and 24% oral bioavailability in rats support daily oral dosing regimens. The absence of DDR1/2 and c-KIT inhibition reduces confounding toxicities in long-term in vivo experiments compared to dasatinib or ponatinib [1][2].

Chemical Biology Tool for Kinase Profiling

With an S(1) score of 0.02 and only ~9 kinases engaged at 1 µM in a 468-kinase panel, CHMFL-ABL-053 serves as a clean chemical probe for dissecting BCR-ABL–SRC–p38 signaling. It is appropriate for use in chemical genetic screens, phosphoproteomics, and target-engagement studies where broad-spectrum inhibitors like dasatinib or ponatinib would generate excessive noise from off-target kinase engagement [1].

BCR-ABL Mutation Resistance Studies

CHMFL-ABL-053 retains activity against the BCR-ABL F317L mutant (Ba/F3 GI50 = 45 nM) and may be applied in resistance studies exploring mutation-driven escape from ABL kinase inhibition. Its distinct selectivity fingerprint relative to imatinib, dasatinib, and nilotinib makes it a complementary tool for characterizing mutation-specific sensitivity profiles [1][3].

Application

Selection Property

Validation Focus

CML Cell-Based Signaling

c-KIT–sparing BCR-ABL/SRC/p38 inhibition

Verify absence of c-KIT–mediated confounding

Oral Xenograft Studies

Oral bioavailability with DDR1/2–sparing profile

Validate tumor growth inhibition and tolerability

Kinome-Profiling Studies

Narrow kinome engagement (low S(1) score)

Confirm target engagement and minimal off-target activity

Resistance Mutation Studies

Retained potency against gatekeeper mutants (e.g., F317L)

Characterize mutation-specific sensitivity profiles

• [1] Liang X, et al. J Med Chem. 2016;59(5):1984-2004. View Source
• [2] Chinese Academy of Sciences HMFL. Development of New Generation BCR-ABL Inhibitor for CML. 2016. View Source
• [3] MedChemExpress. CHMFL-ABL-053 Product Datasheet. Ba/F3-p210-F317L Gi50 data. View Source